N-(3-(benzofuran-2-yl)propyl)-2-methoxyacetamide
Overview
Description
N-(3-(benzofuran-2-yl)propyl)-2-methoxyacetamide, also known as BPAM, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BPAM is a derivative of methoxyacetamide and benzofuran, both of which have been studied for their pharmacological properties. In
Scientific Research Applications
- Furan derivatives, including benzofurans, exhibit remarkable antibacterial properties. Researchers have synthesized novel furan-based compounds to combat microbial resistance . These agents target both gram-positive and gram-negative bacteria, making them potential candidates for new antimicrobial drugs.
- Substituted benzofurans have demonstrated significant anticancer effects. For instance, compound 36 (a benzofuran derivative) exhibited substantial cell growth inhibition in various cancer cell lines, including leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer . These findings highlight the potential of benzofuran derivatives in cancer therapy.
- Researchers have evaluated the cytotoxic properties of benzofuran derivatives against human cancer cells. These compounds were tested for their effects on cancer cell growth and viability. Understanding their cytotoxicity profiles is crucial for further drug development .
- Furan compounds, including benzofurans, have shown promise as antifungal and antiviral agents. Their unique chemical structures contribute to their activity against fungal and viral pathogens. Investigating their mechanisms of action can lead to the development of effective treatments .
- Furan derivatives possess anti-inflammatory and analgesic properties. These compounds may offer therapeutic benefits in pain management and inflammation-related conditions .
- Beyond antibacterial and anticancer effects, furan derivatives have been explored for various other purposes. These include anti-ulcer, diuretic, muscle relaxant, and anti-protozoal activities. Additionally, they have potential applications in treating glaucoma, hypertension, and aging-related conditions .
Antibacterial Activity
Anticancer Potential
Cytotoxic Properties
Antifungal and Antiviral Activities
Anti-Inflammatory and Analgesic Effects
Other Therapeutic Applications
Mechanism of Action
Target of Action
Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in these pathways.
Mode of Action
Benzofuran derivatives have been reported to exhibit various biological activities, suggesting that they may interact with their targets in a number of ways . For instance, some benzofuran compounds have been found to inhibit cell growth in various types of cancer cells , suggesting that they may interact with cellular targets to disrupt cell proliferation.
Pharmacokinetics
The properties of benzofuran compounds suggest that they may be readily absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .
Result of Action
Some benzofuran compounds have been found to have significant cell growth inhibitory effects in various types of cancer cells . This suggests that N-[3-(1-Benzofuran-2-yl)propyl]-2-methoxyacetamide may also have similar effects.
Action Environment
Like other benzofuran compounds, its activity may be influenced by factors such as ph, temperature, and the presence of other substances .
properties
IUPAC Name |
N-[3-(1-benzofuran-2-yl)propyl]-2-methoxyacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-17-10-14(16)15-8-4-6-12-9-11-5-2-3-7-13(11)18-12/h2-3,5,7,9H,4,6,8,10H2,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTJYUMSNDSTZOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NCCCC1=CC2=CC=CC=C2O1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(1-benzofuran-2-yl)propyl]-2-methoxyacetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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